Cas no 1035096-73-1 (1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-)

1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl- structure
1035096-73-1 structure
Product Name:1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-
CAS No:1035096-73-1
MF:C12H15N3O
MW:217.267002344131
CID:97904
PubChem ID:53249224
Update Time:2025-04-18

1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-
    • 1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-1-Propanone
    • 1-(5-aminoindazol-1-yl)-2,2-dimethylpropan-1-one
    • FT-0711578
    • 1-(5-AMINO-1H-INDAZOL-1-YL)-2,2-DIMETHYLPROPAN-1-ONE
    • DTXSID70692911
    • SCHEMBL10078940
    • 1035096-73-1
    • Inchi: 1S/C12H15N3O/c1-12(2,3)11(16)15-10-5-4-9(13)6-8(10)7-14-15/h4-7H,13H2,1-3H3
    • InChI Key: YNHPTTHUFMALFY-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)N1C2C=CC(=CC=2C=N1)N

Computed Properties

  • Exact Mass: 217.12165
  • Monoisotopic Mass: 217.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 60.9A^2

Experimental Properties

  • PSA: 60.91
  • LogP: 2.88600
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